Cas no 102405-44-7 (5-chloro-6-nitro-2-phenyl-1,3-benzoxazole)

• Product Name: 5-chloro-6-nitro-2-phenyl-1,3-benzoxazole
• CAS No: 102405-44-7
• MF: C₁₃H₇ClN₂O₃
• MW: 274.65928196907
• CID: 1132851
• PubChem ID: 13609246
• Update Time: 2025-04-20

5-chloro-6-nitro-2-phenyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-nitro-2-phenyl-1,3-benzoxazole
• Benzoxazole, 5-chloro-6-nitro-2-phenyl-
• ACLKLNHLQVFVSF-UHFFFAOYSA-N
• 102405-44-7
• SCHEMBL1456365
• 5-chloro-6-nitro-2-phenyl-benzooxazole
• DTXSID50544924
• 5-Chloro-6-nitro-2-phenylbenzo[d]oxazole

• Inchi： 1S/C13H7ClN2O3/c14-9-6-10-12(7-11(9)16(17)18)19-13(15-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： ACLKLNHLQVFVSF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=C(C1C=CC=CC=1)O2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.01461
• Monoisotopic Mass: 274.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.17